Cas no 219796-77-7 (Benzoic acid, 2-[(2-chloro-4-iodophenyl)amino]-4-fluoro-)

• Product Name: Benzoic acid, 2-[(2-chloro-4-iodophenyl)amino]-4-fluoro-
• CAS No: 219796-77-7
• MF: C₁₃H₈ClFINO₂
• MW: 391.563998222351
• CID: 1405378
• Update Time: 2024-08-16

Benzoic acid, 2-[(2-chloro-4-iodophenyl)amino]-4-fluoro- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-[(2-chloro-4-iodophenyl)amino]-4-fluoro-

• Inchi： 1S/C13H8ClFINO2/c14-10-6-8(16)2-4-11(10)17-12-5-7(15)1-3-9(12)13(18)19/h1-6,17H,(H,18,19)
• InChI Key： MHWFUVYLWSTWJG-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(F)C=C1NC1=CC=C(I)C=C1Cl

Computed Properties

• Exact Mass: 390.92684

Experimental Properties

• Density: 1.898±0.06 g/cm3(Predicted)
• Boiling Point: 425.9±45.0 °C(Predicted)
• PSA: 49.33
• pka: 3.58±0.36(Predicted)